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Compound of Interest

Compound Name: N-(4-Bromobutyl)phthalimide

Cat. No.: B559583

An In-Depth Technical Guide to the Physicochemical Properties of N-(4-
Bromobutyl)phthalimide

This guide provides a comprehensive overview of the melting point and solubility of N-(4-
Bromobutyl)phthalimide, CAS 5394-18-3. It is intended for researchers, scientists, and
professionals in drug development and organic synthesis who utilize this bifunctional reagent.
The document details its key physical properties and outlines standardized experimental
protocols for their determination.

Core Physicochemical Properties

N-(4-Bromobutyl)phthalimide is a white to brown crystalline solid at room temperature.[1][2] It
serves as a valuable intermediate in the synthesis of various derivatives, including those used
in the preparation of ketolide antibiotics and biologically important diaminoacridine derivatives.

[3]14]

Data Presentation: Melting Point and Solubility

The quantitative physical properties of N-(4-Bromobutyl)phthalimide are summarized in the
table below. This data is critical for its handling, reaction setup, and purification processes.
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Property Value Solvents
Melting Point 76-80 °C Not Applicable
Solubility Insoluble Water[1][2][5]
Soluble Ethanol[1][2][5]

Experimental Protocols

Accurate determination of melting point and solubility is fundamental for compound
identification and purity assessment. The following sections describe generalized, standard
laboratory procedures for these measurements.

Melting Point Determination

The melting point of a crystalline solid is the temperature range over which it transitions from a
solid to a liquid phase. For a pure compound, this range is typically narrow (0.5-1.0°C).[6] The
presence of impurities generally causes a depression and broadening of the melting point
range.[6][7]

Methodology:

e Sample Preparation: The sample must be completely dry and in the form of a fine,
homogeneous powder to ensure efficient and uniform heat transfer.[8] If necessary, crush
coarse crystals using a mortar and pestle.

o Capillary Tube Loading: Press the open end of a capillary melting point tube into the
powdered sample. Tap the sealed end of the tube on a hard surface to pack the sample into
the bottom. The packed sample height should be approximately 1-2 mm.[7][9]

e Initial Measurement: Place the loaded capillary tube into a melting point apparatus. Conduct
a rapid determination by heating at a high rate (e.g., 10-20°C per minute) to find an
approximate melting range.[10]

o Precise Measurement: Allow the apparatus to cool. Using a new sample, heat rapidly to
about 20°C below the approximate melting point found in the previous step. Then, reduce
the heating rate to approximately 2°C per minute.[6][10]
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o Data Recording: Record two temperatures: the temperature at which the first drop of liquid
appears and the temperature at which the last crystal melts completely. This range is the
compound's melting point.[6]
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Sample Preparation

Ensure sample is a
dry, fine powder

Load sample into
capillary tube (1-2 mm height)
Measurement

Perform rapid heating to
find approximate melting point

y

Cool apparatus and prepare
a new sample

:

Heat slowly (~2°C/min)
near the approximate melting point

Record temperature range from

first liquid drop to completely molten
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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